N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C18H16N4O2/c23-18(15-11-13-5-1-2-6-14(13)21-15)19-12-16(17-7-3-10-24-17)22-9-4-8-20-22/h1-11,16,21H,12H2,(H,19,23)
• InChI Key: PVMGMGZZQWTRAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)NCC(C3=CC=CO3)N4C=CC=N4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• CAS No.: 2034544-34-6

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2 and its molecular weight is 320.352. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

One of the significant applications of this compound is in the field of chemical synthesis. For instance, the synthesis of N-(1-Naphthyl)furan-2-carboxamide, a related compound, involves the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with P2S5 in anhydrous toluene, leading to corresponding thioamide. This process then leads to the synthesis of various furan-2-yl compounds through electrophilic substitution reactions like nitration, bromination, formylation, and acylation (Aleksandrov & El’chaninov, 2017).

Antimicrobial and Anticancer Activities

Another crucial application area is in pharmacology, particularly in antimicrobial and anticancer research. Compounds with a furan-2-yl backbone have been synthesized and screened for various biological activities. For example, derivatives such as pyridine, thioamide, and thiazole have been obtained from reactions involving furan-2-yl compounds and have shown significant antimicrobial and anticancer activities (Zaki et al., 2018).

Molecular Characterization and Biological Activity

Molecular characterization and biological activity studies also form a significant part of the research on these compounds. A thiazole-based heterocyclic amide, N-(thiazol-2-yl)furan-2-carboxamide, was synthesized and investigated for its antimicrobial activity. The structure was characterized by various spectroscopic methods, and the compound demonstrated good antimicrobial activity against several microorganisms, suggesting potential pharmacological applications (Cakmak et al., 2022).

Targeting Epidemal Growth Factor Receptor

The derivatives of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide have been designed and synthesized as anticancer agents targeting the epidemal growth factor receptor (EGFR). These compounds exhibited potent anticancer activities against various cancer cell lines and showed potential as EGFR inhibitors. The target compound with a specific group at the C5 position exhibited the most potent anticancer activity (Lan et al., 2017).